Cas no 88745-12-4 (1H-Pyrrole-3,4-dicarbonitrile, 2-amino-1-(4-chlorophenyl)-5-phenyl-)

• Product Name: 1H-Pyrrole-3,4-dicarbonitrile, 2-amino-1-(4-chlorophenyl)-5-phenyl-
• CAS No: 88745-12-4
• MF: C₁₈H₁₁ClN₄
• MW: 318.759742021561
• CID: 622367
• PubChem ID: 13120124
• Update Time: 2025-04-19

1H-Pyrrole-3,4-dicarbonitrile, 2-amino-1-(4-chlorophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3,4-dicarbonitrile, 2-amino-1-(4-chlorophenyl)-5-phenyl-
• 2-amino-1-(4-chlorophenyl)-5-phenylpyrrole-3,4-dicarbonitrile
• 88745-12-4
• DTXSID10519471
• 2-Amino-1-(4-chlorophenyl)-5-phenyl-1H-pyrrole-3,4-dicarbonitrile

• Inchi： 1S/C18H11ClN4/c19-13-6-8-14(9-7-13)23-17(12-4-2-1-3-5-12)15(10-20)16(11-21)18(23)22/h1-9H,22H2
• InChI Key： XTSYVJNQEOWUMX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=C(C#N)C(C#N)=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 318.0672241g/mol
• Monoisotopic Mass: 318.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 78.5Ų